(E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one

Specification

• CAS No.: 1147124-21-7
• Molecular Formula: C16H8Br2N2O2
• Molecular Weight: 420.05 g/mol
• IUPAC Name: 6-bromo-3-(6-bromo-2-hydroxy-1H-indol-3-yl)indol-2-one
• Standard InChI: InChI=1S/C16H8Br2N2O2/c17-7-1-3-9-11(5-7)19-15(21)13(9)14-10-4-2-8(18)6-12(10)20-16(14)22/h1-6,19,21H
• Standard InChI Key: FMIGDKYPJSFPDF-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)NC(=C2C3=C4C=CC(=CC4=NC3=O)Br)O
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=C2C3=C4C=CC(=CC4=NC3=O)Br)O

Introduction

(E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one is a complex organic compound with a molecular formula of C16H8Br2N2O2 and a CAS number of 1351240-72-6. This compound belongs to the indolin-2-one class, which is known for its diverse applications in chemistry and materials science. It is structurally related to isoindigo derivatives, which have been explored for their potential in organic electronics and as dyes.

Synthesis and Applications

The synthesis of (E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one typically involves the condensation of indolin-2-one derivatives under specific conditions. This compound is of interest in various fields due to its structural similarity to isoindigo, which is used in organic semiconductors and as a pigment.

Applications:

• Organic Electronics: Compounds like (E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one are explored for their potential in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) due to their electronic properties.

• Dyes and Pigments: The structural features of this compound make it suitable for use as a dye or pigment, similar to other indigo derivatives.

Safety and Handling

Handling (E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one requires caution due to its potential environmental and health hazards. It is classified as hazardous to aquatic life with long-lasting effects.

Hazard Statement	Description
H411	Toxic to aquatic life with long-lasting effects
H413	May cause long-lasting harmful effects to aquatic life

Research Findings

Research on (E)-6-Bromo-3-(6-bromo-2-oxoindolin-3-ylidene)indolin-2-one is ongoing, focusing on its electronic properties and potential applications in organic electronics. Studies have shown that compounds with similar structures exhibit promising performance in organic semiconductor devices.

Recent Developments:

• Electronic Properties: Investigations into the electronic properties of this compound have highlighted its potential for use in organic electronic devices.

• Environmental Impact: The environmental impact of this compound, particularly its toxicity to aquatic life, is a significant area of concern and ongoing research.